Cas no 1957236-34-8 (4-((4-Aminobutyl)amino)-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione)

• Product Name: 4-((4-Aminobutyl)amino)-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione
• CAS No: 1957236-34-8
• MF: C₁₇H₂₀N₄O₄
• MW: 344.365103721619
• CID: 5052039
• PubChem ID: 121439728
• Update Time: 2025-10-14

4-((4-Aminobutyl)amino)-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 4-((4-aminobutyl)amino)-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione
• NCCCCNC1=CC=CC2=C1C(=O)N(C1CCC(=O)NC1=O)C2=O
• 4-(4-aminobutylamino)-2-(2,6-dioxo-3-piperidyl)isoindoline-1,3-dione
• E85784
• ALBB-036996
• 4-[(4-Aminobutyl)amino]-2-(2,6-dioxo-3-piperidyl)isoindoline-1,3-dione
• Thalidomide-NH-C4-NH2
• AKOS040757163
• HY-138845
• CS-0169501
• 1957236-34-8
• Pomalidomide-C4-NH2
• DA-66817
• MFCD31730833
• SY273417
• 4-(4-aminobutylamino)-2-(2,6-dioxopiperidin-3-yl)isoindole-1,3-dione
• SCHEMBL17873752
• 4-((4-Aminobutyl)amino)-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione

• Inchi： 1S/C17H20N4O4/c18-8-1-2-9-19-11-5-3-4-10-14(11)17(25)21(16(10)24)12-6-7-13(22)20-15(12)23/h3-5,12,19H,1-2,6-9,18H2,(H,20,22,23)
• InChI Key： KMGOFKGAYSFPGS-UHFFFAOYSA-N
• SMILES： O=C1C2C(=CC=CC=2C(N1C1C(NC(CC1)=O)=O)=O)NCCCCN

Computed Properties

• Exact Mass: 344.14845513g/mol
• Monoisotopic Mass: 344.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 579
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 122

Additional information on 4-((4-Aminobutyl)amino)-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione

Comprehensive Overview of 4-((4-Aminobutyl)amino)-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione (CAS No. 1957236-34-8)

The compound 4-((4-Aminobutyl)amino)-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione (CAS No. 1957236-34-8) is a highly specialized molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This isoindoline-1,3-dione derivative is structurally characterized by the presence of a 2,6-dioxopiperidin-3-yl moiety and a 4-aminobutyl side chain, which contribute to its unique pharmacological properties. Researchers are particularly interested in its potential applications as a PROTAC (Proteolysis Targeting Chimera) linker or as a building block for targeted protein degradation therapies, a rapidly growing area in oncology and neurodegenerative disease research.

In recent years, the demand for small molecule modulators and degrader technologies has surged, driven by the need for novel therapeutic strategies. The 4-((4-Aminobutyl)amino)-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione scaffold is often explored in the context of E3 ligase recruitment, a critical mechanism in ubiquitin-proteasome system (UPS) modulation. This aligns with the current trend of leveraging protein homeostasis pathways for disease intervention, a topic frequently searched in academic and biopharmaceutical circles.

The compound's CAS No. 1957236-34-8 is frequently referenced in patent literature and preclinical studies, particularly those focusing on cancer therapeutics and immune modulation. Its structural features enable it to serve as a versatile intermediate for the synthesis of more complex degrader molecules, which are at the forefront of precision medicine initiatives. Notably, the 2,6-dioxopiperidin-3-yl group is a hallmark of thalidomide analogs, which are widely studied for their Cereblon (CRBN)-binding capabilities—a hot topic in targeted protein degradation (TPD) research.

From a synthetic chemistry perspective, the 4-aminobutyl chain in 4-((4-Aminobutyl)amino)-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione offers excellent flexibility for further functionalization, making it a valuable tool for structure-activity relationship (SAR) studies. This adaptability is crucial for optimizing drug-like properties, such as solubility and bioavailability, which are recurring themes in pharmaceutical development forums and search queries.

In the context of AI-driven drug discovery, this compound has been featured in datasets used for training machine learning models to predict protein-ligand interactions. The integration of computational chemistry and high-throughput screening has further amplified interest in such scaffolds, as evidenced by the rising number of publications and grant proposals addressing molecular glues and degrader platforms.

Given its multifaceted applications, 4-((4-Aminobutyl)amino)-2-(2,6-dioxopiperidin-3-yl)isoindoline-1,3-dione (CAS No. 1957236-34-8) exemplifies the convergence of chemical biology and therapeutic innovation. Its relevance to next-generation therapeutics ensures its continued prominence in both academic and industrial research landscapes.